Cas no 2034528-94-2 (3-(4-bromophenyl)-5-3-(4-chlorophenyl)-1H-pyrazol-4-yl-1,2,4-oxadiazole)

• Product Name: 3-(4-bromophenyl)-5-3-(4-chlorophenyl)-1H-pyrazol-4-yl-1,2,4-oxadiazole
• CAS No: 2034528-94-2
• MF: C₁₇H₁₀BrClN₄O
• MW: 401.644501209259
• CID: 5407900
• Update Time: 2025-08-03

3-(4-bromophenyl)-5-3-(4-chlorophenyl)-1H-pyrazol-4-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• YAEFNUWULFWQTR-UHFFFAOYSA-N
• 3-(4-bromophenyl)-5-3-(4-chlorophenyl)-1H-pyrazol-4-yl-1,2,4-oxadiazole

• Inchi： 1S/C17H10BrClN4O/c18-12-5-1-11(2-6-12)16-21-17(24-23-16)14-9-20-22-15(14)10-3-7-13(19)8-4-10/h1-9H,(H,20,22)
• InChI Key： YAEFNUWULFWQTR-UHFFFAOYSA-N
• SMILES： O1C(C2=CNN=C2C2=CC=C(Cl)C=C2)=NC(C2=CC=C(Br)C=C2)=N1

Additional information on 3-(4-bromophenyl)-5-3-(4-chlorophenyl)-1H-pyrazol-4-yl-1,2,4-oxadiazole

3-(4-Bromophenyl)-5-[3-(4-Chlorophenyl)-1H-Pyrazol-4-yl]-1,2,4-Oxadiazole: A Comprehensive Overview

3-(4-Bromophenyl)-5-[3-(4-Chlorophenyl)-1H-Pyrazol-4-yl]-1,2,4-Oxadiazole, also known by its CAS registry number CAS No. 2034528-94-2, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of oxadiazole derivatives, which are known for their versatile applications in drug design and electronic materials. The molecule incorporates a pyrazole moiety, a five-membered aromatic ring with two adjacent nitrogen atoms, and a bromophenyl group, which contributes to its distinctive chemical properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies. The incorporation of the chlorophenyl group into the pyrazole ring enhances the compound's electronic properties, making it a promising candidate for applications in organic electronics.

In terms of pharmacological applications, this compound has been investigated for its potential as an anti-inflammatory agent. Studies have shown that the bromophenyl group plays a critical role in modulating the compound's bioactivity. Additionally, the oxadiazole ring contributes to the molecule's stability and solubility, which are essential properties for drug candidates. Recent research has focused on understanding the molecular mechanisms underlying its anti-inflammatory effects, with particular emphasis on its interaction with key inflammatory pathways.

Beyond its pharmacological applications, this compound has also been explored for its potential in organic electronics. The conjugated system formed by the pyrazole and oxadiazole rings enables efficient charge transport, making it a suitable candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that the presence of the bromophenyl group enhances the compound's electron mobility, which is a critical parameter for electronic applications.

The structural complexity of this compound presents both challenges and opportunities for researchers. While its synthesis requires precise control over reaction conditions, the resulting molecule offers a wealth of possibilities for further modification and functionalization. For instance, substituting the bromine atom with other halogens or functional groups could lead to derivatives with enhanced properties tailored for specific applications.

In conclusion, CAS No. 2034528-94-2, or 3-(4-Bromophenyl)-5-[3-(4-Chlorophenyl)-1H-Pyrazol-4-yl]-1,2,4-Oxadiazole, is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular architecture and versatile functional groups make it an intriguing subject for further research and development.